Cas no 1261584-83-1 (2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261584-83-1
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• CID: 4988200
• Update Time: 2025-05-19

2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7ClF4O2/c1-5(11)9(16)6-2-3-7(12)8(4-6)17-10(13,14)15/h2-5H,1H3
• InChI Key： QOLFZWKDEVHDHB-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=C(C=1)OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone

Comprehensive Overview of 2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261584-83-1)

2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone, with the CAS number 1261584-83-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl ketones, which are widely utilized as intermediates in the synthesis of various bioactive molecules. Its unique structural features, including the chloro, fluoro, and trifluoromethoxy substituents, contribute to its versatility in chemical transformations and potential applications.

In recent years, the demand for fluorinated compounds like 2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone has surged due to their enhanced stability, bioavailability, and metabolic resistance. These properties make them invaluable in the development of next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in how the trifluoromethoxy group influences the compound's interaction with biological targets, a topic frequently searched in academic and industrial databases.

The synthesis of CAS 1261584-83-1 typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation processes. Its high purity and consistent quality are critical for ensuring reproducibility in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity, a common query among chemists and quality control professionals.

From an environmental perspective, the sustainable production of 2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone aligns with the global push toward green chemistry. Innovations in catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption. This aligns with trending searches on eco-friendly synthesis and circular economy in the chemical industry.

In the pharmaceutical sector, CAS 1261584-83-1 is investigated as a precursor for central nervous system (CNS) drugs and anti-inflammatory agents. Its ability to modulate enzyme activity and receptor binding is a hot topic in drug discovery forums. Similarly, agrochemical researchers are evaluating its derivatives for pest resistance management, addressing the growing concern over pesticide resistance in global agriculture.

Regulatory compliance and safety data for 2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone are frequently updated to meet international standards such as REACH and FDA guidelines. Laboratories and manufacturers prioritize risk assessment and handling protocols, which are often searched by professionals seeking best practices in chemical management.

In summary, 2-Chloro-4'-fluoro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261584-83-1) represents a cutting-edge compound with broad interdisciplinary relevance. Its applications span life sciences, material innovation, and sustainable chemistry, making it a focal point for both academic and industrial advancements. As research evolves, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.